Cas no 1361645-74-0 (5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1361645-74-0
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912892
• Update Time: 2025-05-21

5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-11-2-1-8(5-12(11)15)10-7-18-13(16)6-9(10)3-4-17/h1-2,5-7H,3H2
• InChI Key： JVOQNGUKDFLKCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=CC=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile

5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile: A Comprehensive Overview

5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile, also known by its CAS number 1361645-74-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring substituted with a dichlorophenyl group and a fluorine atom, along with an acetonitrile moiety at the 4-position of the pyridine ring.

The synthesis of 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions and Friedel-Crafts acylation, followed by precise deprotection steps to achieve the desired product. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

One of the most notable features of this compound is its remarkable stability under various environmental conditions. Studies have shown that it exhibits excellent thermal stability up to 200°C and maintains its structural integrity even in mildly acidic or basic aqueous solutions. These properties make it an ideal candidate for applications requiring prolonged exposure to harsh conditions.

In terms of biological activity, 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile has demonstrated potent inhibitory effects against several key enzymes involved in metabolic pathways. For instance, recent research has highlighted its ability to inhibit histone deacetylases (HDACs), making it a promising lead compound for the development of anti-cancer therapies. Additionally, it has shown selective activity against certain pathogenic microorganisms, suggesting potential applications in antimicrobial drug discovery.

The electronic properties of this compound are another area of intense research interest. Its conjugated system allows for efficient electron delocalization, which enhances its photovoltaic performance when incorporated into organic solar cells. Recent studies have reported power conversion efficiencies exceeding 10% when this compound is used as an electron acceptor material in tandem solar cell architectures.

From an environmental standpoint, the biodegradability and eco-toxicological profile of 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile have been thoroughly investigated. Results indicate that it undergoes rapid microbial degradation under aerobic conditions and exhibits low acute toxicity to aquatic organisms when present at concentrations below 10 ppm.

In conclusion, 5-(3,4-Dichlorophenyl)-2-fluoropyridine-4-acetonitrile, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research across multiple disciplines. Its potential applications span from drug discovery to renewable energy technologies, underscoring its importance as a valuable chemical entity in modern material science.